Cas no 409097-65-0 ((4-methyl-1,3-oxazol-5-yl)methanamine)

(4-Methyl-1,3-oxazol-5-yl)methanamine is a heterocyclic amine compound featuring a methyl-substituted oxazole core. This structure imparts unique reactivity and functional versatility, making it valuable in pharmaceutical and agrochemical synthesis. The oxazole ring enhances stability while the primary amine group offers a reactive handle for further derivatization, such as amide formation or reductive amination. Its compact, polar structure contributes to favorable solubility and bioavailability in drug design applications. The compound serves as a key intermediate in the development of bioactive molecules, particularly in the synthesis of kinase inhibitors and antimicrobial agents. Careful handling is advised due to the amine functionality’s sensitivity to air and moisture.

(4-methyl-1,3-oxazol-5-yl)methanamine structure

409097-65-0 structure

Product Name:(4-methyl-1,3-oxazol-5-yl)methanamine

CAS No:409097-65-0

MF:C₅H₈N₂O

MW:112.129820823669

MDL:MFCD19204827

CID:3322052

PubChem ID:22708194

Update Time:2025-08-04

(4-methyl-1,3-oxazol-5-yl)methanamine Chemical and Physical Properties

Names and Identifiers

- 5-OXAZOLEMETHANAMINE, 4-METHYL-
- GKVKHZDHOHYHRG-UHFFFAOYSA-N
- (4-methyl-1,3-oxazol-5-yl)methylamine
- 5-(Aminomethyl)-4-methyloxazole
- 5-aminomethyl-4-methyl-oxazole
- 1-(4-methyl-1,3-oxazol-5-yl)methanamine
- (4-methyl-1,3-oxazol-5-yl)methanamine
- (4-Methyloxazol-5-yl)methanamine
- SCHEMBL3291349
- 409097-65-0
- EN300-221571
- AKOS006338971
- MDL： MFCD19204827
- Inchi： 1S/C5H8N2O/c1-4-5(2-6)8-3-7-4/h3H,2,6H2,1H3
- InChI Key： GKVKHZDHOHYHRG-UHFFFAOYSA-N
- SMILES： O1C=NC(C)=C1CN

Computed Properties

Exact Mass: 112.063662883Da
Monoisotopic Mass: 112.063662883Da
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 8
Rotatable Bond Count: 1
Complexity: 76.8
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: -0.4
Topological Polar Surface Area: 52.1Å²

Experimental Properties

Density: 1.1±0.1 g/cm3
Boiling Point: 192.2±25.0 °C at 760 mmHg
Flash Point: 70.0±23.2 °C
Vapor Pressure: 0.5±0.4 mmHg at 25°C

(4-methyl-1,3-oxazol-5-yl)methanamine Security Information

Signal Word：warning
Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
Warning Statement： P264+P280+P305+P351+P338+P337+P313
Safety Instruction： H303+H313+H333
Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

(4-methyl-1,3-oxazol-5-yl)methanamine Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
TRC	B497205-10mg	(4-methyl-1,3-oxazol-5-yl)methanamine	409097-65-0		10mg	$ 70.00	2022-06-07
TRC	B497205-50mg	(4-methyl-1,3-oxazol-5-yl)methanamine	409097-65-0		50mg	$ 250.00	2022-06-07
TRC	B497205-100mg	(4-methyl-1,3-oxazol-5-yl)methanamine	409097-65-0		100mg	$ 365.00	2022-06-07
Enamine	EN300-221571-0.05g	(4-methyl-1,3-oxazol-5-yl)methanamine	409097-65-0	80%	0.05g	$245.0	2023-09-16
Enamine	EN300-221571-0.1g	(4-methyl-1,3-oxazol-5-yl)methanamine	409097-65-0	80%	0.1g	$366.0	2023-09-16
Enamine	EN300-221571-0.25g	(4-methyl-1,3-oxazol-5-yl)methanamine	409097-65-0	80%	0.25g	$524.0	2023-09-16
Enamine	EN300-221571-0.5g	(4-methyl-1,3-oxazol-5-yl)methanamine	409097-65-0	80%	0.5g	$824.0	2023-09-16
Enamine	EN300-221571-1.0g	(4-methyl-1,3-oxazol-5-yl)methanamine	409097-65-0	80%	1g	$1057.0	2023-06-08
Enamine	EN300-221571-2.5g	(4-methyl-1,3-oxazol-5-yl)methanamine	409097-65-0	80%	2.5g	$2071.0	2023-09-16
Enamine	EN300-221571-5.0g	(4-methyl-1,3-oxazol-5-yl)methanamine	409097-65-0	80%	5g	$3065.0	2023-06-08